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Compound of Interest

Compound Name:
4-Amino-2-benzooxazol-2-yl-

phenol

Cat. No.: B1219653 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe and

compliant disposal of 4-Amino-2-benzooxazol-2-yl-phenol. Adherence to these guidelines is

critical to ensure personnel safety and environmental protection.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-
Amino-2-benzooxazol-2-yl-phenol, a chemical compound utilized in various research and

development applications, including the study of fungal cell walls. Due to its hazardous nature

as a skin, eye, and respiratory irritant, strict adherence to safety protocols is mandatory.[1][2]

This procedure is designed for researchers, scientists, and drug development professionals to

manage waste streams containing this compound in a manner that complies with general

laboratory safety standards and hazardous waste regulations.

Hazard Profile and Safety Summary
Prior to handling, it is crucial to be aware of the hazards associated with 4-Amino-2-
benzooxazol-2-yl-phenol and its analogs. The following table summarizes the key hazard

information derived from available Safety Data Sheets (SDS).
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Hazard Category Description
GHS Hazard
Statement(s)

Source(s)

Skin Irritation Causes skin irritation. H315 [1]

Eye Irritation
Causes serious eye

irritation.
H319 [1][2]

Respiratory Irritation
May cause respiratory

irritation.
H335 [1]

Allergic Skin Reaction
May cause an allergic

skin reaction.
H317 [2]

Personal Protective Equipment (PPE)
A foundational aspect of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. The following PPE is mandatory when handling 4-Amino-2-
benzooxazol-2-yl-phenol in any form, including during disposal procedures.

PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

potential irritation or allergic

reactions.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

and airborne particles.

Skin and Body Protection Laboratory coat.
To protect personal clothing

and skin from contamination.

Respiratory Protection

Use only in a well-ventilated

area. If dust or aerosols are

generated, use a NIOSH-

approved respirator.

To prevent inhalation of

irritating dust or fumes.

Step-by-Step Disposal Protocol
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The disposal of 4-Amino-2-benzooxazol-2-yl-phenol must be conducted in a manner that

prevents environmental contamination and complies with institutional and regulatory standards.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[3][4]

1. Waste Segregation and Collection:

Solid Waste:

Collect pure 4-Amino-2-benzooxazol-2-yl-phenol, and any materials grossly

contaminated with it (e.g., weighing papers, contaminated gloves, absorbent pads from a

spill cleanup), in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical, have a secure

screw-top lid, and be clearly labeled with "Hazardous Waste" and the full chemical name:

"4-Amino-2-benzooxazol-2-yl-phenol".

Liquid Waste:

Solutions containing 4-Amino-2-benzooxazol-2-yl-phenol should be collected in a

separate, sealed, and clearly labeled liquid hazardous waste container.

Do not mix with other incompatible waste streams.

Contaminated Labware (Sharps and Non-Sharps):

Disposable labware such as pipette tips and centrifuge tubes should be collected in a

designated container for solid chemical waste.

Contaminated glassware should be decontaminated if possible or disposed of as

hazardous waste.

2. Empty Container Disposal:

Empty containers that once held 4-Amino-2-benzooxazol-2-yl-phenol must be handled as

hazardous waste until properly cleaned.

Thoroughly empty all contents from the container.[4]
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The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be

collected and disposed of as liquid hazardous waste.[4]

For containers of highly toxic chemicals (a conservative approach for research compounds),

the first three rinses must be collected as hazardous waste.[4]

After triple rinsing and allowing the container to air-dry completely in a well-ventilated area

(like a fume hood), obliterate or remove the original label.[5]

The cleaned and dried container can then be disposed of according to institutional policies

for non-hazardous lab glass or plastic.

3. Final Disposal:

All collected hazardous waste containing 4-Amino-2-benzooxazol-2-yl-phenol must be

disposed of through a licensed chemical destruction plant or by controlled incineration with

flue gas scrubbing.[3]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste containers.

Always consult federal, state, and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Disposal Workflow and Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of 4-Amino-2-benzooxazol-2-yl-phenol waste streams.
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Caption: Decision workflow for segregating 4-Amino-2-benzooxazol-2-yl-phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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